Cas no 2137518-75-1 (2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine)

2-Chloro-3-(3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with chloro and pyrazole functionalities. Its molecular structure, incorporating both pyridine and pyrazole moieties, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a building block for biologically active molecules due to its ability to participate in diverse chemical reactions, including cross-coupling and nucleophilic substitution. Its stability under standard conditions and well-defined reactivity profile enhance its utility in research and industrial applications. The presence of multiple nitrogen atoms also offers opportunities for coordination chemistry, further broadening its applicability in catalyst design and material science.
2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine structure
2137518-75-1 structure
Product Name:2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine
CAS No:2137518-75-1
MF:C12H10ClN5
MW:259.694300174713
CID:5879169
PubChem ID:165474585
Update Time:2025-05-19

2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine
    • 2137518-75-1
    • 2-chloro-3-[3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl]pyridine
    • EN300-1128282
    • Inchi: 1S/C12H10ClN5/c1-17-10(4-7-15-17)9-5-8-18(16-9)11-3-2-6-14-12(11)13/h2-8H,1H3
    • InChI Key: RKMNMZBTFRDITG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)N1C=CC(C2=CC=NN2C)=N1

Computed Properties

  • Exact Mass: 259.0624730g/mol
  • Monoisotopic Mass: 259.0624730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.5Ų

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2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine Related Literature

Additional information on 2-chloro-3-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpyridine

Comprehensive Overview of 2-Chloro-3-(3-(1-Methyl-1H-Pyrazol-5-yl)-1H-Pyrazol-1-yl)Pyridine (CAS No. 2137518-75-1)

The compound 2-chloro-3-(3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl)pyridine (CAS No. 2137518-75-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with chloro and pyrazole groups, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for pyridine and pyrazole-based derivatives has surged due to their prominence in developing small-molecule inhibitors and kinase-targeted therapies. The compound’s CAS No. 2137518-75-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection. Its structural motif is analogous to several FDA-approved drugs, underscoring its potential for drug repurposing and precision medicine initiatives.

One of the key advantages of 2-chloro-3-(3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl)pyridine is its synthetic adaptability. Chemists can functionalize the pyridine ring or modify the pyrazole substituents to tailor its properties for specific applications. This flexibility aligns with the growing trend of fragment-based drug design, where modular building blocks are used to optimize pharmacokinetics and target selectivity. Additionally, its stability under physiological conditions makes it a candidate for prodrug development.

The agrochemical industry also explores this compound for its potential as a pesticide intermediate. Its heterocyclic framework is known to disrupt pest metabolic pathways, offering a sustainable alternative to traditional agrochemicals. With increasing regulatory scrutiny on environmental impact, compounds like CAS No. 2137518-75-1 are being evaluated for their biodegradability and low toxicity profiles.

From a commercial perspective, the synthesis of 2-chloro-3-(3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl)pyridine involves multi-step organic reactions, often employing catalytic cross-coupling and cyclization techniques. Scalability and cost-efficiency are critical factors, driving innovations in green chemistry and flow reactor technology. Suppliers and manufacturers highlight its availability in high purity grades, catering to high-throughput screening and preclinical studies.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its binding affinities to protein targets, accelerating hit identification in virtual screening campaigns. Researchers also investigate its role in combination therapies, particularly for resistant strains of pathogens or cancer cell lines.

In summary, 2-chloro-3-(3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl)pyridine (CAS No. 2137518-75-1) represents a multifaceted tool in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, supported by ongoing advancements in synthetic methodologies and computational modeling. As the scientific community prioritizes sustainable innovation, this compound is poised to play a pivotal role in addressing global health and agricultural challenges.

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